Cas no 1361841-04-4 (2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol)

• Product Name: 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol
• CAS No: 1361841-04-4
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4922816
• Update Time: 2025-10-22

2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol

• Inchi： 1S/C12H8Cl2FNO/c13-7-1-3-9(10(14)5-7)12-11(15)4-2-8(6-17)16-12/h1-5,17H,6H2
• InChI Key： GMKINQGQQZUCHA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC=C(CO)N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 3
• Topological Polar Surface Area: 33.1

Additional information on 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol

Comprehensive Guide to 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol (CAS No. 1361841-04-4): Properties, Applications, and Market Insights

2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol (CAS No. 1361841-04-4) is a specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a dichlorophenyl group and a fluoropyridine backbone, making it a valuable intermediate for developing novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatile applications and the growing demand for halogenated heterocycles in drug discovery.

The chemical structure of 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol incorporates multiple functional groups that contribute to its reactivity and potential applications. The presence of both chlorine and fluorine atoms enhances the compound's electronic properties, making it particularly useful in medicinal chemistry and material science. Recent studies have highlighted its role as a key building block for developing small molecule inhibitors and biologically active compounds, addressing current challenges in targeted therapy development.

In pharmaceutical applications, 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol has shown promise as a precursor for kinase inhibitors and receptor modulators. The compound's ability to interact with various biological targets stems from its polar hydroxyl group and aromatic halogen substituents, which facilitate hydrogen bonding and hydrophobic interactions. These properties align with current trends in precision medicine and personalized drug development, making it a subject of interest for researchers exploring treatments for complex diseases.

The agrochemical industry has also recognized the potential of 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol in developing novel crop protection agents. Its structural features make it suitable for creating pesticide intermediates with improved efficacy and environmental profiles. As the agricultural sector seeks more sustainable solutions, this compound's versatility in forming bioactive derivatives positions it as a valuable asset in addressing global food security challenges.

From a synthetic chemistry perspective, 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol offers multiple sites for chemical modification, enabling the creation of diverse molecular libraries. This characteristic is particularly valuable in combinatorial chemistry and high-throughput screening approaches, which are fundamental to modern drug discovery pipelines. The compound's stability under various reaction conditions further enhances its utility as a versatile synthetic building block.

Market analysis indicates growing interest in fluorinated pyridine derivatives like 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. The global demand for specialty chemicals with unique functionalities continues to rise, creating opportunities for manufacturers and suppliers of this compound. Recent advancements in green chemistry have also influenced production methods, with emphasis on more sustainable synthesis routes for such halogenated intermediates.

Quality control and analytical characterization of 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. Proper handling and storage conditions are essential to maintain the stability of this functionalized pyridine derivative, with recommendations typically including protection from moisture and extreme temperatures.

Future research directions for 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol may explore its potential in emerging fields such as bioconjugation chemistry and materials science. The compound's unique combination of aromatic and polar functionalities makes it interesting for developing functional materials with specific electronic or optical properties. Additionally, its application in proteolysis targeting chimeras (PROTACs) represents an exciting frontier in drug discovery that warrants further investigation.

For researchers and procurement specialists seeking 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol, it's important to verify the compound's specifications, including purity levels and analytical certificates. The current market offers various scales of supply, from milligram quantities for research purposes to kilogram scales for industrial applications. As with any specialty chemical, proper documentation of safety data and handling procedures should accompany all purchases and transfers of this material.

In conclusion, 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-methanol (CAS No. 1361841-04-4) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility make it particularly relevant in today's research landscape, where molecular diversity and functional complexity are highly prized. As scientific understanding of halogenated heterocycles continues to evolve, this compound is likely to play an increasingly important role in developing innovative solutions for healthcare, agriculture, and advanced materials.